Cas no 380149-33-7 (tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate
• CAS No: 380149-33-7
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5922699
• PubChem ID: 70130321
• Update Time: 2025-10-30

tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]carbamate
• 380149-33-7
• SCHEMBL7562755
• tert-butyl 1-(4-methoxyphenyl)-2-hydroxyethylcarbamate
• EN300-12473953
• BKWOGZLRUOWJKP-UHFFFAOYSA-N
• tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(17)15-12(9-16)10-5-7-11(18-4)8-6-10/h5-8,12,16H,9H2,1-4H3,(H,15,17)
• InChI Key： BKWOGZLRUOWJKP-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate

tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate (CAS No. 380149-33-7) is a highly specialized organic compound with a complex molecular structure. This compound is characterized by its unique functional groups, including a tert-butyl group, a hydroxyl group, and a methoxyphenyl substituent. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in various scientific and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate in the field of pharmaceutical research. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to develop novel drug candidates with improved pharmacokinetic profiles. The presence of the hydroxyl group and the methoxyphenyl substituent facilitates the formation of hydrogen bonds and aromatic interactions, which are critical for drug-receptor interactions.

In addition to its pharmaceutical applications, tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate has also found relevance in materials science. Its role as a building block in the synthesis of advanced polymers and coatings has been documented in recent publications. The tert-butyl group contributes to the stability and thermal resistance of the resulting materials, while the hydroxyl group enhances compatibility with polar solvents.

The synthesis of tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of intermediates with high purity and the optimization of reaction pathways to maximize yield. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and cost-effective.

From an environmental perspective, tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can be effectively metabolized by microorganisms, reducing its persistence in aquatic environments. This property is particularly important for its use in agricultural applications, where minimizing environmental impact is a priority.

Looking ahead, the potential applications of tert-butyl N-2-hydroxy-1-(4-methoxyphenyl)ethylcarbamate are expected to expand further with ongoing research. Its role as a versatile intermediate in organic synthesis continues to be explored, with promising results in areas such as agrochemicals and specialty chemicals. As scientific understanding of this compound deepens, it is likely to play an increasingly significant role in diverse industries.